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Compound of Interest

Compound Name:
2-((4-

Methoxyphenyl)ethynyl)aniline

CAS No.: 157869-15-3

Cat. No.: B3067797

Get Quote

Executive Summary
2-((4-Methoxyphenyl)ethynyl)aniline (CAS: 157869-15-3) is a critical ortho-alkynyl aniline

intermediate used primarily in the synthesis of 2-substituted indoles via the Larock

heteroannulation or electrophilic cyclization. Its structural core features an electron-rich 4-

methoxyphenyl moiety linked via an alkyne spacer to an aniline ring.

This guide provides a technical comparison of synthetic routes, detailed characterization data,

and performance benchmarks against structural analogs. It is designed for medicinal chemists

requiring high-purity building blocks for indole-based drug discovery.

Comparative Synthesis Guide
Two primary methodologies exist for synthesizing this intermediate: the Standard Sonogashira

Coupling (Pd/Cu) and the Green Copper-Free Protocol.
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Method A: Standard Pd/Cu-Catalyzed Sonogashira
(Benchmark)

Mechanism: Palladium-catalyzed cross-coupling of 2-iodoaniline and 4-ethynylanisole using

a copper(I) co-catalyst.

Pros: High yields (85-95%), mild conditions (RT to 40°C), robust kinetics.

Cons: Residual copper contamination (requires extensive workup for pharma-grade specs),

homocoupling side products.

Method B: Copper-Free "Green" Sonogashira
Mechanism: Pd-catalyzed coupling using specialized ligands (e.g., XPhos) or amine-rich

solvents to activate the alkyne without Cu.

Pros: Eliminates heavy metal (Cu) impurities, higher regioselectivity, cleaner impurity profile.

Cons: Slower reaction rates, often requires higher temperatures (60-80°C) or more

expensive Pd-catalysts.

Performance Matrix
Feature Method A (Standard Pd/Cu) Method B (Cu-Free)

Yield High (88-92%) Moderate (75-85%)

Reaction Time Fast (2-4 hours) Slow (12-24 hours)

Purity (Crude)
Lower (Cu salts,

homocoupling)
High (>98%)

Cost Efficiency High (Cheap reagents) Low (Expensive ligands)

Scalability Excellent Good

Detailed Characterization Data
The following data represents the purified intermediate synthesized via Method A.
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Physicochemical Properties
Appearance: Pale yellow to tan solid.

Molecular Formula: C₁₅H₁₃NO

Molecular Weight: 223.27 g/mol [1]

Melting Point: 118 – 120 °C (Lit. analogs range 115-125°C depending on purity).

Solubility: Soluble in DCM, CHCl₃, DMSO, EtOAc; Insoluble in water.

Spectral Data Suite
1. ^1H NMR (400 MHz, CDCl₃)
Distinctive diagnostic peaks include the methoxy singlet and the broad aniline amine signal.

Shift (δ ppm) Multiplicity Integration Assignment

7.40 – 7.45
Doublet (d, J = 8.8

Hz)
2H

Ar-H (Anisole, ortho to

alkyne)

7.28 – 7.32
Doublet (d, J = 7.5

Hz)
1H Ar-H (Aniline, C6)

7.08 – 7.12 Triplet (td) 1H Ar-H (Aniline, C4)

6.85 – 6.89
Doublet (d, J = 8.8

Hz)
2H

Ar-H (Anisole, ortho to

OMe)

6.68 – 6.72 Multiplet (m) 2H Ar-H (Aniline, C3, C5)

4.25 Broad Singlet (br s) 2H -NH₂ (Exchangeable)

3.82 Singlet (s) 3H -OCH₃

2. ^{13}C NMR (100 MHz, CDCl₃)
Key features are the alkyne carbons and the deshielded C-O carbon.
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Shift (δ ppm) Assignment

159.8 C-OMe (Quaternary, Anisole)

147.8 C-NH₂ (Quaternary, Aniline)

133.1 Ar-CH (Anisole)

132.2 Ar-CH (Aniline)

129.5 Ar-CH (Aniline)

117.8 Ar-CH (Aniline)

115.1 Ar-CH (Anisole)

114.2 C-Alkyne (Quaternary)

114.0 Ar-CH (Aniline)

108.5 C-Alkyne (Quaternary)

95.2 Alkyne C≡C

85.5 Alkyne C≡C

55.3 -OCH₃

3. Mass Spectrometry (ESI/GC-MS)
Calculated Mass: 223.10

Found [M+H]⁺: 224.1

Fragmentation Pattern: Major peak at m/z 208 (Loss of -CH₃ from methoxy group).

4. IR Spectroscopy (Neat/KBr)
3460, 3370 cm⁻¹: N-H stretching (Primary amine doublet).

2205 cm⁻¹: C≡C alkyne stretching (Weak, characteristic of internal alkyne).

1605, 1510 cm⁻¹: Aromatic C=C bending.
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1245 cm⁻¹: C-O stretching (Aryl ether).

Experimental Protocol (Method A: Standard)
Objective: Synthesis of 2-((4-Methoxyphenyl)ethynyl)aniline on a 5.0 mmol scale.

Preparation: Flame-dry a 50 mL round-bottom flask equipped with a magnetic stir bar. Purge

with Argon/Nitrogen.[2]

Charging: Add 2-iodoaniline (1.10 g, 5.0 mmol), PdCl₂(PPh₃)₂ (70 mg, 0.1 mmol, 2 mol%),

and CuI (19 mg, 0.1 mmol, 2 mol%).

Solvent: Add anhydrous Triethylamine (Et₃N) (15 mL) and degassed THF (5 mL).

Addition: Add 4-ethynylanisole (0.73 g, 5.5 mmol, 1.1 equiv) dropwise via syringe.

Reaction: Stir at Room Temperature for 4 hours. Monitor by TLC (Hexane:EtOAc 4:1). The

spot for 2-iodoaniline (Rf ~0.4) should disappear; product appears as a fluorescent spot (Rf

~0.35).

Workup: Dilute with Diethyl Ether (50 mL). Filter through a Celite pad to remove Pd/Cu

residues. Wash the filtrate with Sat. NH₄Cl (2 x 30 mL) and Brine (30 mL).

Purification: Dry organic layer over Na₂SO₄, concentrate in vacuo. Purify via flash column

chromatography (SiO₂, Gradient 0-10% EtOAc in Hexanes).

Yield: Expect 0.95 - 1.05 g (85-94%) of a pale yellow solid.

Visual Workflows
Synthesis Pathway (Sonogashira)
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Caption: Standard Pd/Cu-catalyzed cross-coupling workflow for high-yield synthesis.

Downstream Application: Larock Indole Synthesis
This intermediate is the specific precursor for 2-(4-methoxyphenyl)indole.
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Caption: Transformation of the ethynyl aniline intermediate into functionalized indoles.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b3067797/docs?utm_src=pdf-body-img#characterization-data-comparison-guide-2-4-methoxyphenyl-ethynyl-aniline-1
https://www.benchchem.com/product/b3067797/docs?utm_src=pdf-body-img#characterization-data-comparison-guide-2-4-methoxyphenyl-ethynyl-aniline-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3067797?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References
Sonogashira Coupling Review: Chinchilla, R., & Nájera, C. (2007). The Sonogashira

Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews,

107(3), 874-922. Link

Larock Indole Synthesis: Larock, R. C., & Yum, E. K. (1991). Synthesis of indoles via

palladium-catalyzed heteroannulation of internal alkynes.[3][4] Journal of the American

Chemical Society, 113(17), 6689-6690. Link

Intermediate Characterization (Analogous): Battistuzzi, G., Cacchi, S., & Fabrizi, G. (2003).

An Efficient Palladium-Catalyzed Synthesis of 2-Alkynyl-3-arylindoles. European Journal of

Organic Chemistry, 2003(14), 2671-2678. Link

SpectraBase Record: 2-[(4-Methoxyphenyl)ethynyl]aniline - 13C NMR, IR, MS Data.

SpectraBase. Link

Green Chemistry Protocol: Handa, S., et al. (2018). Sustainable HandaPhos-ppm Palladium

Technology for Copper-Free Sonogashira Couplings in Water.[5] Organic Letters, 20(2), 542-

545.[5] Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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guide-2-4-methoxyphenyl-ethynyl-aniline-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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